N-[4-(1-allyl-1H-benzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]acetamide

• IUPAC Name: N-[4-(1-prop-2-enylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]acetamide
• InChI: InChI=1S/C14H13N5O2/c1-3-8-19-11-7-5-4-6-10(11)16-14(19)12-13(15-9(2)20)18-21-17-12/h3-7H,1,8H2,2H3,(H,15,18,20)
• InChI Key: BDDPDOGLMHMIGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NON=C1C2=NC3=CC=CC=C3N2CC=C
• Molecular Formula: C14H13N5O2
• Molecular Weight: 283.29 g/mol

Description

N-[4-(1-allyl-1H-benzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known to exhibit a range of biochemical and physiological effects, making it a promising candidate for a variety of applications.

Mechanism of Action

The mechanism of action of N-[4-(1-allyl-1H-benzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways within cells. This leads to a range of biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
N-[4-(1-allyl-1H-benzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]acetamide has been shown to exhibit a range of biochemical and physiological effects. In addition to its anticancer activity, it has also been shown to have anti-inflammatory and antioxidant properties. It may also have potential applications in the treatment of neurological disorders, due to its ability to cross the blood-brain barrier.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(1-allyl-1H-benzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]acetamide in lab experiments is its potent anticancer activity. This makes it a promising candidate for further study in the field of cancer research. However, there are also some limitations to its use, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are many potential future directions for the study of N-[4-(1-allyl-1H-benzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]acetamide. One area of interest is in the development of new anticancer therapies, based on the compound's ability to induce apoptosis in cancer cells. It may also have potential applications in the treatment of other diseases, such as Alzheimer's and Parkinson's. Further studies are needed to fully understand its mechanism of action and potential applications in scientific research.

Synthesis Methods

The synthesis of N-[4-(1-allyl-1H-benzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]acetamide can be achieved through a number of different methods. One common approach involves the reaction of 1-allyl-2-aminobenzimidazole with ethyl chloroacetate, followed by treatment with hydrazine hydrate and acetic anhydride. This results in the formation of the desired compound in high yield.

Scientific Research Applications

N-[4-(1-allyl-1H-benzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]acetamide has been studied extensively for its potential applications in scientific research. One area of interest is in the field of cancer research, where this compound has been shown to exhibit potent anticancer activity. It has also been studied for its potential use in treating other diseases, such as Alzheimer's and Parkinson's.